Cas no 119417-96-8 (b-D-Glucopyranosiduronic acid, (3b,20b,22b)-22,29-epoxy-11,29-dioxoolean-12-en-3-yl 2-O-b-D-glucopyranuronosyl-)

b-D-Glucopyranosiduronic acid, (3b,20b,22b)-22,29-epoxy-11,29-dioxoolean-12-en-3-yl 2-O-b-D-glucopyranuronosyl- Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid, (3b,20b,22b)-22,29-epoxy-11,29-dioxoolean-12-en-3-yl 2-O-b-D-glucopyranuronosyl-
• 4,2-(Epoxymethano)picene,b-D-glucopyranosiduronic acidderiv.
• Licoricesaponin E2
• Oleanane, b-D-glucopyranosiduronic acid deriv.
• CHEMBL3314502
• beta-D-Glucopyranosiduronic acid, (3beta,20beta,22beta)-22,29-epoxy-11,29-dioxoolean-12-en-3-yl 2-o-beta-D-glucopyranuronosyl-
• UNII-BP0AR0WUZQ
• AKOS040761985
• CHEBI:192216
• (2S,3S,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-6-carboxy-2-[[(1R,2R,5S,6R,9R,11S,14S,15R,19S,21R)-2,5,6,10,10,14,21-heptamethyl-16,22-dioxo-23-oxahexacyclo[19.2.1.02,19.05,18.06,15.09,14]tetracos-17-en-11-yl]oxy]-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,20.BETA.,22.BETA.)-22,29-EPOXY-11,29-DIOXOOLEAN-12-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANURONOSYL-
• 4,2-(Epoxymethano)picene, beta-D-glucopyranosiduronic acid deriv.
• HY-N7231
• Q27274779
• CS-0107329
• Licorice-saponin E2
• BP0AR0WUZQ
• 119417-96-8
• DA-75007
• +Expand

• InChIKey： ACCYCJOHUMRMMV-NHJGESHHSA-N
• Inchi： InChI=1S/C42H60O16/c1-37(2)20-8-11-42(7)31(19(43)14-17-18-15-38(3)16-22(55-36(38)53)39(18,4)12-13-41(17,42)6)40(20,5)10-9-21(37)54-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50/h14,18,20-31,34-35,44-48H,8-13,15-16H2,1-7H3,(H,49,50)(H,51,52)/t18-,20-,21-,22+,23-,24-,25-,26-,27+,28-,29-,30+,31+,34-,35+,38+,39+,40-,41+,42+/m0/s1
• SMILES： OC([C@H]1O[C@@H](O[C@@H]2[C@@H](O)[C@H](O)[C@@H](C(=O)O)O[C@H]2O[C@H]2CC[C@@]3([C@H]4C(=O)C=C5[C@@H]6C[C@@]7(C)C(O[C@H](C7)[C@]6(C)CC[C@@]5(C)[C@]4(C)CC[C@H]3C2(C)C)=O)C)[C@H](O)[C@@H](O)[C@@H]1O)=O

Computed Properties

• Exact Mass: 820.388
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 6
• Monoisotopic Mass: 820.388
• Heavy Atom Count: 58
• Complexity: 1780
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 256A^2

Experimental Properties

• Color/Form: Powder